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Compound of Interest

Compound Name: Irganox 1035

Cat. No.: B1582434

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to understanding and mitigating surface tackiness
caused by the exudation of the antioxidant Irganox 1035.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Irganox 1035 exudation, also known as "blooming"?

Al: Irganox 1035 exudation, or blooming, is the process where molecules of the antioxidant
migrate from the bulk of a polymer matrix to the surface.[1] This migration results in the
formation of a thin layer on the material's surface, which can manifest as a hazy film,
discoloration, or an oily, tacky feel.[2] The phenomenon is driven by factors such as the
additive's solubility in the polymer and its diffusion coefficient.[3]

Q2: Why does my material's surface become tacky after incorporating Irganox 10357

A2: The surface tackiness is a direct result of the accumulation of Irganox 1035 on the surface.
When the antioxidant blooms, it forms a surface layer that can be perceived as sticky or oily.[2]
[4] This occurs because the additive is not fully integrated or has been forced out of the
polymer matrix.

Q3: What are the primary causes of Irganox 1035 exudation?

A3: Several factors can lead to the exudation of Irganox 1035:
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o Poor Compatibility/Solubility: The most common cause is a lack of solubility of Irganox 1035
within the specific polymer matrix.[1][3]

» High Concentration: Using a concentration of Irganox 1035 that exceeds its saturation limit
in the polymer will inevitably lead to blooming.[1]

e Processing Conditions: High temperatures and mechanical stress during processing can
increase the mobility of the antioxidant molecules, facilitating their migration to the surface.
[1] Inadequate mixing can also create localized areas of high concentration, which are prone
to blooming.[5]

e Environmental Factors: Exposure to excessive heat, humidity, or light during storage or use
can accelerate the migration process.[1]

o Polymer Morphology: Polymers with a higher degree of free volume or amorphous regions
may allow for easier migration of additives compared to those with more crystalline
structures.[5]

Q4: How can | confirm that the surface tackiness is caused by Irganox 10357

A4: To confirm that Irganox 1035 is the cause of the tackiness, the substance on the surface
must be collected and analyzed. This can be done by wiping or washing the surface with a
suitable solvent.[1] The collected sample can then be analyzed using various techniques:

o Fourier Transform Infrared Spectroscopy (FTIR): To identify the chemical functional groups
present in the exudate.[1][5]

e Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS): To definitively identify and quantify the migrated
compounds.[5][6]

Section 2: Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving issues related to Irganox
1035 exudation.
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Problem: A polymer or drug formulation exhibits
unexpected surface tackiness after the addition of
Irganox 1035.

Below is a workflow to troubleshoot this issue.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1582434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Phase 1: Diagnosis

Surface Tackiness Observed

Characterize Surface
- Wipe/Wash Surface
- Analyze with FTIR, GC-MS, LC-MS/MS

Is Exudate Irganox 1035?

es

Phase 2: Root C‘ i’iuse Analysis

Concentration > Solubility Limit?

Poor Polymer Compatibility?

Suboptimal Processing?
(e.g., poor dispersion)

Yes

Yes

Adverse Storage/Use Conditions? Yes

No Clear Cause
(Remediate Symptom)

v Phase 3: Solution %;nplementation

\4 A\
Control Storage Surface Cleaning Optimize Mixing & Select Alternative Antioxidant Reduce Irganox 1035
(Temp, Humidity) (e.g., Isopropyl Alcohol Wipe) (e.g., Higher MW) Concentration

Use Synergistic Blend

(e.g., with phosphites)
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Polymer Bulk (Initial State)

Irganox 1035 Dispersed

© 6 9 6 o o (Below Solubility Limit)

Migration Process

Driving Forces:
- High Concentration
- Poor Compatibility
- High Temperature

Surface (Hinal State)

Surface Layer Accumulation

Results in Surface Tackiness

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Troubleshooting Surface
Tackiness from Irganox 1035 Exudation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582434#reducing-surface-tackiness-caused-by-
irganox-1035-exudation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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